Enantioselective construction of quaternary stereocenters via organocatalytic arylation of isoxazolin-5-ones with o-quinone diimides†
Organic Chemistry Frontiers Pub Date: 2023-10-24 DOI: 10.1039/D3QO01600E
Abstract
A bifunctional squaramide derived from Cinchona alkaloid catalyzes the enantioselective arylation of isoxazolin-5-ones with o-quinone diimides (o-QDIs) to give isoxazolin-5-ones featuring an arylated quaternary stereocenter in high yields and excellent enantioselectivities. To the best of our knowledge, this is the first reported enantioselective arylation of isoxazol-5-ones and the first application of o-QDIs as arylating reagents in asymmetric catalysis.
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Journal Nameļ¼Organic Chemistry Frontiers
Research Products
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CAS no.: 108561-00-8
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CAS no.: 189680-06-6
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CAS no.: 11100-24-6
